Cas no 603944-28-1 (ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate)

• Product Name: ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate
• CAS No: 603944-28-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5960666
• PubChem ID: 4284804
• Update Time: 2025-06-08

ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate
• 2,5-Dimethoxyphenylalanine ethyl ester

• Inchi： 1S/C13H19NO4/c1-4-18-13(15)11(14)8-9-7-10(16-2)5-6-12(9)17-3/h5-7,11H,4,8,14H2,1-3H3/t11-/m0/s1
• InChI Key： SDFHCSDWDVACEW-NSHDSACASA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC(OC)=CC=C1OC)N

Experimental Properties

• Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.8±37.0 °C(Predicted)
• pka: 7.11±0.33(Predicted)

Additional information on ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate

Recent Advances in the Study of Ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate (CAS: 603944-28-1)

Ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate (CAS: 603944-28-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

The compound has garnered attention due to its structural similarity to known neuromodulators and its potential role in the development of new psychotropic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate serves as a key intermediate in the synthesis of serotonin receptor agonists. The study highlighted its high yield and purity under optimized reaction conditions, making it a promising candidate for large-scale pharmaceutical production.

Further investigations have focused on the compound's metabolic stability and bioavailability. A recent preclinical study indicated that ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate exhibits favorable pharmacokinetic profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties suggest its potential utility in the development of CNS-targeted therapies, particularly for conditions such as depression and anxiety disorders.

In addition to its pharmacological applications, researchers have explored the compound's role in chemical biology. A 2024 study in ACS Chemical Biology utilized ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate as a probe to investigate enzyme-substrate interactions in monoamine oxidase (MAO) systems. The findings provided valuable insights into the mechanistic pathways of MAO inhibitors, which are critical for the treatment of neurodegenerative diseases.

Despite these promising developments, challenges remain in the optimization of ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate derivatives for clinical use. Current research is focused on improving selectivity and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these derivatives into preclinical trials.

In conclusion, ethyl 2-amino-3-(2,5-dimethoxyphenyl)propanoate (CAS: 603944-28-1) represents a versatile and valuable compound in chemical biology and drug discovery. Its applications span from synthetic chemistry to neuroscience, with ongoing research paving the way for novel therapeutic agents. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.